Cas no 1360599-49-0 (5-Quinoxalinemethanol, 8-bromo-)

• Product Name: 5-Quinoxalinemethanol, 8-bromo-
• CAS No: 1360599-49-0
• MF: C₉H₇BrN₂O
• MW: 239.068681001663
• CID: 4933998
• Update Time: 2025-10-22

5-Quinoxalinemethanol, 8-bromo- Chemical and Physical Properties

Names and Identifiers

• (8-bromoquinoxalin-5-yl)methanol
• 5-Quinoxalinemethanol, 8-bromo-

• Inchi： 1S/C9H7BrN2O/c10-7-2-1-6(5-13)8-9(7)12-4-3-11-8/h1-4,13H,5H2
• InChI Key： VOBNFGUCEVEOGO-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(CO)C2C1=NC=CN=2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 179
• XLogP3: 1
• Topological Polar Surface Area: 46

Additional information on 5-Quinoxalinemethanol, 8-bromo-

5-Quinoxalinemethanol, 8-Bromo-

The compound 5-Quinoxalinemethanol, 8-bromo-, also known by its CAS number 1360599-49-0, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the quinoxaline family, which is a heterocyclic aromatic system with two nitrogen atoms in the ring structure. The presence of a bromine atom at the 8-position and a hydroxymethyl group at the 5-position introduces unique electronic and structural properties that make it a valuable compound for various applications.

Recent studies have highlighted the potential of 5-Quinoxalinemethanol, 8-bromo- in drug discovery and development. Its quinoxaline core is known for its ability to act as a scaffold for various bioactive molecules. The bromine substituent at the 8-position enhances the molecule's reactivity and selectivity, making it an ideal candidate for medicinal chemistry research. Researchers have explored its potential as an anti-inflammatory agent, where it has shown promising results in inhibiting key enzymes involved in inflammatory pathways.

In addition to its medicinal applications, 5-Quinoxalinemethanol, 8-bromo- has also been studied for its role in materials science. The compound's aromaticity and heteroatom substitution make it suitable for use in organic electronics. Recent advancements have demonstrated its ability to act as a building block for constructing advanced materials such as organic semiconductors and conductive polymers. Its unique electronic properties contribute to enhanced charge transport characteristics, which are critical for applications in flexible electronics and optoelectronic devices.

The synthesis of 5-Quinoxalinemethanol, 8-bromo- involves a multi-step process that typically starts with the preparation of quinoxaline derivatives followed by substitution reactions to introduce the bromine atom and hydroxymethyl group. Researchers have optimized these synthetic routes to improve yield and purity, ensuring that the compound is readily available for further studies and applications.

From an environmental standpoint, there is growing interest in understanding the fate and behavior of compounds like 5-Quinoxalinemethanol, 8-bromo- in natural systems. Studies have shown that while it exhibits moderate biodegradability under certain conditions, further research is needed to assess its long-term impact on ecosystems.

In conclusion, 5-Quinoxalinemethanol, 8-bromo-, with its unique chemical structure and versatile properties, continues to be a subject of intense research across multiple disciplines. Its potential applications in drug discovery, materials science, and environmental chemistry underscore its importance as a valuable compound in modern chemical research.